Cas no 2655-14-3 (XMC Standard)

• Product Name: XMC Standard
• CAS No: 2655-14-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 256479
• PubChem ID: 17563
• Update Time: 2025-04-19

XMC Standard Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethyl-,1-(N-methylcarbamate)
• XMC
• (3,5-dimethylphenyl) N-methylcarbamate
• XMC Solution
• 3,5-dimethylphenyl methylcarbamate
• 3,5-dimethylphenyl N-methylcarbamate
• 3,5-Xmc
• 3,5-Xylenyl N-methylcarbamate
• Carbaron
• Cosban
• Macbal
• Maqbal
• Maqbarl
• methyl-carbamic acid-(3,5-dimethyl-phenyl ester)
• Methyl-carbamidsaeure-(3,5-dimethyl-phenylester)
• miechuwei
• 3,5-Xylyl N-methylcarbamate
• 3,5-Xylyl methylcarbamate
• DRC 3340
• NSC 35375
• S 1041
• XMC Standard
• XMC (3,5-xylyl methylcarbamate) 10 microg/mL in Cyclohexane
• FT-0692017
• S0Z6GJ0V0R
• WLN: 1MVOR C1 E1
• DTXSID7058042
• 3,5-Xylylester kyseliny methylkarbaminove
• SCHEMBL338080
• CHEBI:38571
• 3, methylcarbamate
• CVQODEWAPZVVBU-UHFFFAOYSA-N
• Carbamic acid, methyl-, 3,5-xylyl ester
• InChI=1/C10H13NO2/c1-7-4-8(2)6-9(5-7)13-10(12)11-3/h4-6H,1-3H3,(H,11,12)
• Q15632708
• C18771
• NS00006049
• BRN 1948121
• SODIUMCACODYLATETRIHYDRATE
• XMC (VAN)
• Phenol,5-dimethyl-, methylcarbamate
• XYLYL METHYLCARBAMATE, 3,5-
• 4-06-00-03147 (Beilstein Handbook Reference)
• XMC (pesticide)
• Phenol, 3,5-dimethyl-, methylcarbamate
• 3,5-Xylenol, methylcarbamate
• CHEMBL2271132
• NSC-35375
• HSDB 6748
• NSC35375
• 3,5-XYLYL METHYLCARBAMATE [HSDB]
• Phenol, 3,5-dimethyl-, 1-(N-methylcarbamate)
• CVQODEWAPZVVBU-UHFFFAOYSA-
• 3,5-Dimethylphenyl methylcarbamate (9CI)
• Phenol, 3,5-dimethyl-, methylcarbamate (9CI)
• Methylcarbamic acid 3,5-xylyl ester
• N-Methyl-3,5-xylyl carbamate
• XMC (3,5-Xylyl methyl carbamate)
• 2655-14-3
• 3,5-Xylylester kyseliny methylkarbaminove [Czech]
• UNII-S0Z6GJ0V0R
• AKOS006273340
• 3,5-Xylyl methylcarbamate (8CI)
• XMC, JMAF
• 3,5-Dimethylphenol methylcarbamate
• H-69

• MDL： MFCD00210383
• Inchi： 1S/C10H13NO2/c1-7-4-8(2)6-9(5-7)13-10(12)11-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： CVQODEWAPZVVBU-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 0.54 g/cm3
• Melting Point: 101-102 ºC (toluene pentane )
• Boiling Point: 265.1±40.0 ºC (760 Torr),
• Flash Point: 114.2±27.3 ºC,
• Refractive Index: 1.5150 (estimate)
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 38.33000
• LogP: 2.41250
• Solubility: Soluble in benzene \ cyclohexanone and other organic solvents, but difficult to dissolve in water

XMC Standard Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates